Cas no 1023803-90-8 (Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]-)

• Product Name: Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]-
• CAS No: 1023803-90-8
• MF: C₁₄H₉N₅O₂S
• MW: 311.318560361862
• MDL: MFCD00170999
• CID: 5176017
• Update Time: 2026-03-04

Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-DIOXOINDAN-2-YLIDENE)-2-((4-METHYLTHIO(3H-2,3,5-TRIAZOLYL))AMINO)ETHANENITRILE
• Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]-

• MDL： MFCD00170999
• Inchi： 1S/C14H9N5O2S/c1-22-14-17-13(18-19-14)16-9(6-15)10-11(20)7-4-2-3-5-8(7)12(10)21/h2-5,20H,1H3,(H,17,18,19)
• InChI Key： ROLFPURFOVHBDX-UHFFFAOYSA-N
• SMILES： S(C)C1=NNC(=N1)N=C(C#N)C1C(C2C=CC=CC=2C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 593
• XLogP3: 2.2
• Topological Polar Surface Area: 140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones